Cas no 1368345-95-2 (5,6-dihydro-4H-thieno[3,2-b]pyrrole)

• Product Name: 5,6-dihydro-4H-thieno[3,2-b]pyrrole
• CAS No: 1368345-95-2
• MF: C₆H₇NS
• MW: 125.191479921341
• CID: 6268050
• PubChem ID: 23543630
• Update Time: 2025-08-05

5,6-dihydro-4H-thieno[3,2-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6989045
• 4H,5H,6H-thieno[3,2-b]pyrrole
• thienopyrrolidine
• EN300-1145611
• AKOS015694849
• 5,6-dihydro-4H-thieno[3,2-b]pyrrole
• 1368345-95-2

• Inchi： 1S/C6H7NS/c1-3-7-5-2-4-8-6(1)5/h2,4,7H,1,3H2
• InChI Key： BNBZRQLFQVVGBG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN2

Computed Properties

• Exact Mass: 125.02992040g/mol
• Monoisotopic Mass: 125.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 5,6-dihydro-4H-thieno[3,2-b]pyrrole

Exploring the Properties and Applications of 5,6-Dihydro-4H-Thieno[3,2-b]pyrrole (CAS No. 1368345-95-2)

5,6-Dihydro-4H-thieno[3,2-b]pyrrole, also known by its CAS registry number CAS No. 1368345-95-2, is a unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thienopyrroles, which are fused ring systems combining thiophene and pyrrole moieties. The structure of 5,6-dihydro-4H-thieno[3,2-b]pyrrole features a partially saturated thienopyrrole system, making it a versatile building block for various chemical transformations and applications.

The synthesis of 5,6-dihydro-4H-thieno[3,2-b]pyrrole typically involves multi-step processes that leverage the reactivity of thiophene and pyrrole precursors. Recent advancements in catalytic methods have enabled more efficient pathways for constructing this compound. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions between appropriate thioamide and aldehyde precursors. These methods not only enhance yield but also improve the purity of the final product.

The physical properties of CAS No. 1368345-95-2 are highly dependent on its molecular structure. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile, making it suitable for solution-based chemical reactions. Its thermal stability is another notable feature; studies have shown that it can withstand temperatures up to 180°C without significant decomposition. This property is advantageous for applications requiring high-temperature stability.

The electronic properties of 5,6-dihydro-4H-thieno[3,2-b]pyrrole are particularly intriguing due to its conjugated π-system. The compound demonstrates moderate electrical conductivity when incorporated into thin films or polymer composites. Recent research has explored its potential as a component in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). For example, studies published in the Journal of Materials Chemistry C have highlighted its ability to enhance charge transport in hybrid materials.

In terms of biological activity, preliminary assays have shown that CAS No. 1368345-95-2 exhibits mild antioxidant properties due to its sulfur-containing heterocyclic framework. This makes it a promising candidate for further investigation in drug discovery programs targeting oxidative stress-related diseases. Additionally, its ability to interact with certain proteins suggests potential applications in biochemistry and pharmacology.

The application scope of 5,6-dihydro-4H-thieno[3,2-b]pyrrole extends beyond pure research into industrial settings. Its role as an intermediate in the synthesis of more complex molecules has been well-documented. For instance, it serves as a key precursor in the construction of advanced materials such as conductive polymers and metalloorganic frameworks (MOFs). Recent breakthroughs in green chemistry have also led to environmentally friendly synthesis routes for this compound.

In conclusion, CAS No. 1368345-95-2, or 5,6-dihydro-4H-thieno[3,2-b]pyrrole, stands out as a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Ongoing research continues to uncover new potential uses for this compound while refining existing methodologies for its production and utilization.